![molecular formula C11H14ClNO B3049925 2-{[(e)-(2-Chlorophenyl)methylidene]amino}-2-methylpropan-1-ol CAS No. 22563-88-8](/img/structure/B3049925.png)
2-{[(e)-(2-Chlorophenyl)methylidene]amino}-2-methylpropan-1-ol
Description
2-{[(e)-(2-Chlorophenyl)methylidene]amino}-2-methylpropan-1-ol , also known as aminomethyl propanol , is an organic compound with the chemical formula C₄H₁₁NO . It appears as a colorless liquid and falls under the category of alkanolamines . This compound serves as a versatile precursor to various other organic molecules and finds applications in several fields .
Synthesis Analysis
Aminomethyl propanol can be synthesized through the hydrogenation of 2-aminoisobutyric acid or its esters. This process yields the desired compound, which is then used for various applications .
Molecular Structure Analysis
The molecular formula of aminomethyl propanol is C₄H₁₁NO . Its structure consists of an amino group (NH₂) attached to a secondary carbon atom (CH) in a 2-methylpropan-1-ol framework. The (e)-(2-Chlorophenyl)methylidene moiety contributes to its overall structure .
Chemical Reactions Analysis
- Drug Synthesis : It plays a role in the synthesis of drugs such as fepradinol , isobucaine , and radafaxine .
Physical And Chemical Properties Analysis
properties
IUPAC Name |
2-[(2-chlorophenyl)methylideneamino]-2-methylpropan-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO/c1-11(2,8-14)13-7-9-5-3-4-6-10(9)12/h3-7,14H,8H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLMIBFJYFFRHFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)N=CC1=CC=CC=C1Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70296655 | |
Record name | 2-{[(e)-(2-chlorophenyl)methylidene]amino}-2-methylpropan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70296655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22563-88-8 | |
Record name | NSC110696 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=110696 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-{[(e)-(2-chlorophenyl)methylidene]amino}-2-methylpropan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70296655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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